Cas no 459809-27-9 (2-(4-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid)
459809-27-9 structure
Product Name:2-(4-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid
CAS No:459809-27-9
MF:C16H12N2O4
MW:296.277483940125
CID:930119
PubChem ID:16084359
Update Time:2025-04-19
2-(4-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid
- 2-(4-methoxycarbonylphenyl)-3H-benzimidazole-5-carboxylic acid
- 2-(2-PHENETHYL)BENZONITRILE
- 2-(4-METHOXYCARBONYLPHENYL)-1H-BENZO[D]IMIDAZOLE-5-CARBOXYLIC ACID
- 2-(4-methoxycarbonyl-phenyl)-3H-benzoimidazole-5-carboxylic acid
- NXQQIOYKQJBQKT-UHFFFAOYSA-N
- SCHEMBL5222037
- 459809-27-9
- 2-[4-(Methoxycarbonyl)phenyl]-1H-benzimidazole-6-carboxylic acid
- DTXSID50582063
- SCHEMBL14381943
-
- Inchi: 1S/C16H12N2O4/c1-22-16(21)10-4-2-9(3-5-10)14-17-12-7-6-11(15(19)20)8-13(12)18-14/h2-8H,1H3,(H,17,18)(H,19,20)
- InChI Key: NXQQIOYKQJBQKT-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=CC=1)C1=NC2C=CC(C(=O)O)=CC=2N1)=O
Computed Properties
- Exact Mass: 296.08000
- Monoisotopic Mass: 296.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 92.3Ų
Experimental Properties
- PSA: 92.28000
- LogP: 2.71470
2-(4-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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